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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and reactivity of 2-Bromononane, tailored for researchers, scientists, and professionals in the

field of drug development and organic synthesis.

Chemical Structure and Identification
2-Bromononane is a secondary alkyl halide. The bromine atom is attached to the second

carbon atom of a nine-carbon aliphatic chain (nonane).[1] This structure makes it a versatile

reagent in various organic syntheses.

Key identifiers for 2-Bromononane are detailed below:
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Identifier Value

IUPAC Name 2-bromononane[1][2]

Synonyms sec-Nonyl bromide, Nonane, 2-bromo-[3][4][5]

CAS Number 2216-35-5[1][4]

Molecular Formula C₉H₁₉Br[1][4][6]

SMILES CCCCCCCC(C)Br[1][7]

InChI
InChI=1S/C9H19Br/c1-3-4-5-6-7-8-

9(2)10/h9H,3-8H2,1-2H3[1][3][4]

InChIKey JQEFZTLHNWFZDD-UHFFFAOYSA-N[1][4][7]

Physicochemical Properties
The physical and chemical properties of 2-Bromononane are summarized in the following

table. These properties are crucial for its handling, storage, and application in experimental

settings.
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Property Value Unit Source

Molecular Weight 207.15 g/mol [1][3]

Appearance
Colorless to pale

yellow liquid
- [6][8]

Density 1.1 ± 0.1 g/cm³ [1]

Boiling Point 208 - 212.3 °C [1][8]

Melting Point Not available °C [8]

Flash Point 63.5 ± 10.4 °C [1]

Refractive Index 1.452 - [1]

Water Solubility

(log₁₀WS)
-4.13 mol/L [3]

Octanol/Water

Partition Coefficient

(logP)

4.130 - [3]

Vapor Pressure 0.3 ± 0.4 mmHg at 25°C [1]

Reactivity and Synthetic Applications
2-Bromononane's reactivity is primarily dictated by the presence of the bromine atom, which is

a good leaving group. Consequently, it readily participates in nucleophilic substitution and

elimination reactions.[1]

Nucleophilic Substitution: A nucleophile attacks the electrophilic carbon atom bonded to the

bromine, displacing the bromide ion to form a new bond.[1] This is a common method for

introducing new functional groups.

Elimination Reactions: In the presence of a strong base, 2-Bromononane can undergo

elimination to form nonene isomers.

Due to this reactivity, 2-Bromononane serves as a valuable alkylating agent in organic

synthesis for the preparation of various chemical intermediates.[6]
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Below is a diagram illustrating the primary reaction pathways for 2-Bromononane.

General Reaction Pathways of 2-Bromononane

2-Bromononane

Substitution Product

Nucleophilic Substitution

Elimination Product (Nonene)

Elimination

Nucleophile (Nu-) Strong Base (B:)

Bromide Ion (Br-) Conjugate Acid (BH+)

Click to download full resolution via product page

Caption: Reaction pathways of 2-Bromononane.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-Bromononane were not

found in the provided search results, a general method for the synthesis of secondary

bromoalkanes can be described. Such syntheses often involve the bromination of the

corresponding alkane or the reaction of the corresponding alcohol with a brominating agent.

A representative workflow for a hypothetical synthesis and purification process is outlined

below.
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Hypothetical Synthesis and Purification Workflow for 2-Bromononane

Synthesis

Work-up

Purification & Analysis

Start

Nonan-2-ol + HBr/PBr3

Reflux Reaction Mixture

Quench with Water

Extract with Organic Solvent

Wash Organic Layer

Dry with Anhydrous MgSO4

Filter off Drying Agent

Evaporate Solvent

Vacuum Distillation

Characterize by GC-MS, NMR

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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